4-(4-chlorophenoxy)-2-(4-ethylphenyl)-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 4-(4-chlorophenoxy)-2-(4-ethylphenyl)isoindole-1,3-dione
• InChI: InChI=1S/C22H16ClNO3/c1-2-14-6-10-16(11-7-14)24-21(25)18-4-3-5-19(20(18)22(24)26)27-17-12-8-15(23)9-13-17/h3-13H,2H2,1H3
• InChI Key: RFKVJDMXASQJPD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=O)C3=C(C2=O)C(=CC=C3)OC4=CC=C(C=C4)Cl
• Molecular Formula: C22H16ClNO3
• Molecular Weight: 377.8 g/mol

Description

4-(4-chlorophenoxy)-2-(4-ethylphenyl)-1H-isoindole-1,3(2H)-dione is a synthetic organic compound that belongs to the class of isoindole derivatives This compound is characterized by the presence of a chlorophenoxy group and an ethylphenyl group attached to the isoindole core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-chlorophenoxy)-2-(4-ethylphenyl)-1H-isoindole-1,3(2H)-dione typically involves multi-step organic reactions. One common method includes the reaction of 4-chlorophenol with 4-ethylbenzaldehyde to form an intermediate, which is then subjected to cyclization and subsequent reactions to yield the final isoindole derivative. The reaction conditions often involve the use of catalysts, solvents, and controlled temperatures to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. These methods are optimized for efficiency, cost-effectiveness, and scalability. The use of automated reactors and advanced purification techniques, such as chromatography and crystallization, ensures the consistent quality of the compound.

Chemical Reactions Analysis

Types of Reactions

4-(4-chlorophenoxy)-2-(4-ethylphenyl)-1H-isoindole-1,3(2H)-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride, resulting in reduced forms of the compound.

Substitution: The chlorophenoxy group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide or other strong bases in polar solvents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acid derivatives, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a candidate for drug development due to its unique structural features.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(4-chlorophenoxy)-2-(4-ethylphenyl)-1H-isoindole-1,3(2H)-dione involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 4-(4-bromophenoxy)-2-(4-ethylphenyl)-1H-isoindole-1,3(2H)-dione
• 4-(4-methoxyphenoxy)-2-(4-ethylphenyl)-1H-isoindole-1,3(2H)-dione
• 4-(4-nitrophenoxy)-2-(4-ethylphenyl)-1H-isoindole-1,3(2H)-dione

Uniqueness

4-(4-chlorophenoxy)-2-(4-ethylphenyl)-1H-isoindole-1,3(2H)-dione is unique due to the presence of the chlorophenoxy group, which imparts distinct chemical and biological properties. This uniqueness can be leveraged in various applications, making it a valuable compound for research and development.